Cas no 68857-86-3 (1-(4-ethylphenyl)-2-methylpropan-1-one)

1-(4-Ethylphenyl)-2-methylpropan-1-one is an aromatic ketone characterized by its distinct molecular structure, featuring an ethyl-substituted phenyl ring and a branched alkyl chain. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its well-defined structure ensures consistent reactivity, making it valuable for controlled reactions such as Grignard additions or reductions. The ethyl and methyl substituents enhance its solubility in organic solvents, facilitating its use in diverse synthetic pathways. High purity grades are available to meet stringent application requirements, ensuring minimal side reactions and optimal yields in complex syntheses.
1-(4-ethylphenyl)-2-methylpropan-1-one structure
68857-86-3 structure
Product Name:1-(4-ethylphenyl)-2-methylpropan-1-one
CAS No:68857-86-3
MF:C12H16O
MW:176.254843711853
CID:832681
PubChem ID:13570280
Update Time:2025-05-28

1-(4-ethylphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(4-ethylphenyl)-2-methyl-
    • 1-(4-Ethylphenyl)-2-methyl-1-propanone
    • 1-(4-ETHYL-PHENYL)-2-METHYL-PROPAN-1-ONE
    • 1-(4-ethylphenyl)-2-Methylpropan-1-one
    • 1-(4-Aethyl-phenyl)-2-methyl-propan-1-on
    • 4-ethylisobutyrophenone
    • CTK0E5223
    • N-Phenacyl-4-ethylpyridiniumbromid
    • p-ethylisobutyrophenone
    • p-Ethyl-N-phenacylpyridiniumbromid
    • p-ethylphenyl isopropyl ketone
    • Pyridinium, 4-ethyl-1-(2-oxo-2-phenylethyl)-, bromide
    • 68857-86-3
    • BS-45181
    • N12421
    • CS-0001449
    • Z385417736
    • EN300-65607
    • UFZXPKYGNCVADM-UHFFFAOYSA-N
    • AKOS000346275
    • 4'-Ethyl-alpha-methylpropiophenone
    • 4-Athylisobutyrophenon
    • SCHEMBL3129690
    • 1-(4-ethylphenyl)-2-methylpropan-1-one
    • MDL: MFCD08457175
    • Inchi: 1S/C12H16O/c1-4-10-5-7-11(8-6-10)12(13)9(2)3/h5-9H,4H2,1-3H3
    • InChI Key: UFZXPKYGNCVADM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)CC)C(C)C

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

1-(4-ethylphenyl)-2-methylpropan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B440793-25mg
1-(4-ethylphenyl)-2-methylpropan-1-one
68857-86-3
25mg
$ 50.00 2022-06-07
TRC
B440793-50mg
1-(4-ethylphenyl)-2-methylpropan-1-one
68857-86-3
50mg
$ 70.00 2022-06-07
TRC
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250mg
$ 230.00 2022-06-07
eNovation Chemicals LLC
Y1230850-1g
1-(4-Ethylphenyl)-2-methylpropan-1-one
68857-86-3 95%
1g
$450 2024-06-03
Enamine
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1-(4-ethylphenyl)-2-methylpropan-1-one
68857-86-3 95.0%
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$35.0 2025-02-20
Enamine
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Enamine
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1-(4-ethylphenyl)-2-methylpropan-1-one
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$75.0 2025-02-20
Enamine
EN300-65607-0.5g
1-(4-ethylphenyl)-2-methylpropan-1-one
68857-86-3 95.0%
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$118.0 2025-02-20
Enamine
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1-(4-ethylphenyl)-2-methylpropan-1-one
68857-86-3 95.0%
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Enamine
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